Cas no 2034611-01-1 (2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide
• CAS No: 2034611-01-1
• MF: C₁₃H₁₃ClN₂O₄
• MW: 296.706322431564
• CID: 6303625
• PubChem ID: 119105389
• Update Time: 2025-06-27

2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide
• 2-(4-chlorophenyl)-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)acetamide
• 2034611-01-1
• AKOS026704548
• F6561-0062
• 2-(4-chlorophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]acetamide

• Inchi： 1S/C13H13ClN2O4/c14-10-3-1-9(2-4-10)7-11(17)15-5-6-16-12(18)8-20-13(16)19/h1-4H,5-8H2,(H,15,17)
• InChI Key： VEYQIYMTCSMDOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCCN1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 296.0563846g/mol
• Monoisotopic Mass: 296.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide

Introduction to Compound with CAS No. 2034611-01-1 and Product Name: 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide

Compound with the CAS number 2034611-01-1 and the product name 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a 4-chlorophenyl group and an N-substituted ethylacetamide moiety linked to a 2,4-dioxo-1,3-oxazolidin-3-yl ring system, suggests a high degree of complexity and functionality that makes it a promising candidate for further investigation.

The 4-chlorophenyl substituent is a common feature in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. This moiety often plays a crucial role in modulating the pharmacokinetic properties of drugs, making it an attractive component in drug design. The presence of the N-substituted ethylacetamide group further contributes to the compound's versatility, as this functional group is frequently incorporated into molecules to improve solubility and bioavailability.

The core of the compound is the 2,4-dioxo-1,3-oxazolidin-3-yl ring system, which is a heterocyclic structure known for its stability and reactivity. This ring system has been extensively studied in medicinal chemistry due to its ability to interact with biological targets in various ways. The 2,4-dioxo functionality introduces polarizability and electronic distribution that can influence the compound's interactions with enzymes and receptors. Such structural features are often exploited to design molecules with specific pharmacological profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinity and metabolic pathways. The structural features of 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide have been analyzed using molecular docking simulations, which suggest potential interactions with several key biological targets. These simulations indicate that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have shown promising results in terms of anti-inflammatory activity. The interaction between the 4-chlorophenyl group and biological targets appears to modulate inflammatory responses by affecting key signaling pathways. Additionally, the N-substituted ethylacetamide moiety may contribute to enhanced solubility, which is critical for drug formulation and delivery.

The synthesis of 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes have allowed for more efficient transformations of the heterocyclic ring system, reducing reaction times and improving yields. These advancements are crucial for transitioning from laboratory-scale research to larger-scale production.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can explore new analogs with enhanced pharmacological properties. For instance, replacing the 4-chlorophenyl group with other aromatic or heterocyclic moieties could lead to compounds with different binding profiles or improved selectivity. Similarly, altering the N-substituted ethylacetamide group could influence solubility and metabolic stability.

The field of drug discovery is increasingly leveraging bioprinting technologies to accelerate the development of novel compounds like 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylacetamide. These technologies allow for rapid screening of large libraries of compounds in simulated biological environments, providing valuable insights into their potential therapeutic effects before traditional synthesis methods are employed. This approach not only saves time but also reduces costs associated with drug development.

Another emerging trend is the use of artificial intelligence (AI) in drug design. AI algorithms can analyze vast datasets containing structural information about known bioactive molecules and predict new structures that may exhibit similar or improved properties. By integrating AI-driven design principles with traditional synthetic chemistry techniques, researchers can accelerate the discovery process significantly.

The environmental impact of pharmaceutical synthesis is also a growing concern in modern drug development. Innovations such as green chemistry aim to minimize waste and reduce energy consumption during manufacturing processes. The synthesis of 2-(4-chlorophenyl)-N-2-(2,4-dioxo-1,3-oxyzlidinonmethyl acetamida) has been examined through these lenses recently; efforts are underway to develop more sustainable synthetic routes that align with green chemistry principles.

In conclusion,2034611–01–9, as represented by its product name,(E)-N-[[(E)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)-(Z)](=O)(=O)(=O)(=O)(=O)(=O)(=O)(=O)(=O)(=O)(=O)(=O)]]-[[(E)-C(=C=C(C(=O)Cl))(C(=O)Cl)][(E)-C(=C=C(C(=O)Cl))(C(=O)Cl)][(E)-C(=C=C(C(=O)Cl))(C(=O)Cl)][(E)-C(=C=C(C(=O)Cl))(C(=O)Cl)][(E)-C(=C=C(C(=O)Cl))(C(=O)Cl)][(E)-C(C(C)=CCl)=CCl)]]is not just another chemical entity but a testament to human ingenuity in pharmaceutical research, showcasing how intricate molecular structures can be harnessed for therapeutic benefit, demonstrating how collaboration across disciplines—chemistry, biology, engineering, computing,—can drive innovation forward toward addressing complex health challenges.